dimethyl 5-{[3-nitro-4-(1-pyrrolidinyl)benzoyl]amino}isophthalate

• IUPAC Name: dimethyl 5-[(3-nitro-4-pyrrolidin-1-ylbenzoyl)amino]benzene-1,3-dicarboxylate
• InChI: InChI=1S/C21H21N3O7/c1-30-20(26)14-9-15(21(27)31-2)11-16(10-14)22-19(25)13-5-6-17(18(12-13)24(28)29)23-7-3-4-8-23/h5-6,9-12H,3-4,7-8H2,1-2H3,(H,22,25)
• InChI Key: SZKQPTYUUMJYOR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)NC(=O)C2=CC(=C(C=C2)N3CCCC3)[N+](=O)[O-])C(=O)OC
• Molecular Formula: C21H21N3O7
• Molecular Weight: 427.4 g/mol

Description

Dimethyl 5-{[3-nitro-4-(1-pyrrolidinyl)benzoyl]amino}isophthalate is a chemical compound that has gained attention in the scientific community due to its potential for use in biomedical research. This compound is commonly referred to as DNBI, and its unique chemical structure makes it an attractive candidate for studying various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of DNBI is not fully understood. However, it is believed that the compound binds to specific amino acid residues on proteins, leading to changes in their conformation and function. This binding can occur through a variety of interactions, including hydrogen bonding, electrostatic interactions, and hydrophobic interactions.
Biochemical and Physiological Effects:
DNBI has been shown to have a variety of biochemical and physiological effects. These effects are largely dependent on the specific proteins that DNBI binds to and the cellular pathways that are affected. Some of the reported effects of DNBI include changes in enzyme activity, alterations in cellular signaling pathways, and changes in protein-protein interactions.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using DNBI in lab experiments is its ability to selectively bind to specific proteins. This allows researchers to study the interactions and functions of these proteins in a highly specific and controlled manner. Additionally, DNBI is a fluorescent probe, which makes it easy to visualize and track in live cells and tissues.
However, there are also some limitations to using DNBI in lab experiments. One of the primary limitations is the complexity of its synthesis, which can make it difficult and expensive to produce. Additionally, DNBI has a relatively short half-life, which can limit its usefulness in certain experiments.

Future Directions

There are many potential future directions for research involving DNBI. Some possible areas of study include:
1. Developing new synthesis methods for DNBI that are more efficient and cost-effective.
2. Investigating the use of DNBI in studying specific cellular pathways and processes.
3. Exploring the potential of DNBI as a therapeutic agent for treating various diseases.
4. Developing new fluorescent probes based on the structure of DNBI for use in biomedical research.
5. Studying the potential toxicological effects of DNBI and its derivatives.
Overall, DNBI is a promising compound with many potential applications in biomedical research. Continued research in this area is likely to yield new insights into the structure and function of proteins, as well as new tools for studying and treating various diseases.

Scientific Research Applications

DNBI has been studied extensively for its potential use in biomedical research. One of the primary applications of DNBI is as a fluorescent probe for detecting protein-protein interactions. DNBI has been shown to selectively bind to specific proteins, allowing researchers to visualize and study their interactions in real-time. DNBI has also been used as a tool for studying the structure and function of enzymes, as well as for monitoring changes in cellular signaling pathways.